Cas no 178624-94-7 (2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one)

• Product Name: 2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one
• CAS No: 178624-94-7
• MF: C₁₄H₉N₃O₂
• MW: 251.240162611008
• CID: 4826361
• Update Time: 2025-07-17

2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(FURAN-2-YL)PYRAZOLO[1,5-C]QUINAZOLIN-5(6H)-ONE
• 2-Furan-2-yl-6H-pyrazolo[1,5-c]quinazolin-5-one
• BDBM50052302
• 2-(2-Furyl)pyrazolo[1,5-c]quinazolin-5(6H)-one
• 2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one

• Inchi： 1S/C14H9N3O2/c18-14-15-10-5-2-1-4-9(10)12-8-11(16-17(12)14)13-6-3-7-19-13/h1-8H,(H,15,18)
• InChI Key： HWHAANIZIAJOCF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=C2C3C=CC=CC=3NC(N2N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 376
• XLogP3: 2
• Topological Polar Surface Area: 60.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one

2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one and its Significance in Modern Chemical Biology

2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one, with the CAS number 178624-94-7, represents a fascinating compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its intricate fused ring system, combines a furan moiety with a pyrazolo[1,5-c]quinazolinone core, making it a versatile scaffold for the development of novel bioactive agents. The structural complexity of this compound not only underscores its potential as a pharmacophore but also highlights its relevance in addressing complex biological targets.

The furan-2-yl substituent in 2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one plays a pivotal role in modulating the electronic and steric properties of the molecule. Furan derivatives are well-known for their ability to engage in hydrogen bonding and π-stacking interactions, which can be exploited to enhance binding affinity and selectivity in drug design. Recent studies have demonstrated that the presence of a furan ring can significantly influence the pharmacokinetic properties of compounds, potentially improving oral bioavailability and tissue distribution. This feature makes 2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one an attractive candidate for further exploration in medicinal chemistry.

The pyrazolo[1,5-c]quinazolinone core is another critical component of this compound, offering a rich structural framework for functionalization. Pyrazolopyridazine derivatives have been extensively studied for their biological activities, including anti-inflammatory, antiviral, and anticancer properties. The quinazolinone moiety, in particular, is known for its role in inhibiting kinases and other enzymes involved in cell signaling pathways. By integrating these two heterocyclic systems, 2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one emerges as a promising lead compound for the discovery of new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one and biological targets. These studies have revealed that the compound can bind to specific protein pockets with high affinity, suggesting its potential as a scaffold for enzyme inhibition. For instance, computational analyses have indicated that this molecule may interact with tyrosine kinases, which are implicated in various diseases such as cancer and immunological disorders. Such findings underscore the importance of 2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one in the development of targeted therapies.

In vitro studies have further highlighted the biological potential of 2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one. These investigations have shown that the compound exhibits inhibitory activity against several key enzymes and receptors. Notably, it has demonstrated efficacy in suppressing the activity of Janus kinases (JAKs), which are involved in inflammatory responses and autoimmune diseases. The ability to modulate JAK activity makes 2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one a valuable candidate for developing treatments against conditions such as rheumatoid arthritis and psoriasis. Additionally, preliminary data suggest that this compound may exhibit antiproliferative effects on cancer cell lines, highlighting its potential as an anticancer agent.

The synthesis of 2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one represents another area of interest within the chemical community. Researchers have developed novel synthetic routes that allow for efficient and scalable production of this compound. These methods often involve multi-step organic transformations that incorporate cross-coupling reactions and cyclization processes. The optimization of synthetic protocols is crucial for ensuring high yields and purity levels, which are essential for subsequent biological evaluation. Advances in synthetic chemistry continue to enhance our ability to access complex heterocyclic molecules like 2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one, paving the way for innovative drug discovery efforts.

The future prospects of 2-(Furan-2-YL)pyrazolo[1,5-C]quinazolin-5(6H)-one are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its mechanism of action and exploring structure-activity relationships will be key steps in refining its potential as a drug candidate. Furthermore, preclinical studies are necessary to assess its safety profile and pharmacokinetic properties before transitioning to clinical trials. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible therapeutic benefits.

In conclusion, 178624-94-7 serves as an exemplar of how intricate heterocyclic molecules can contribute to advancements in chemical biology and pharmaceutical science. The unique structural features of 178624-94-7, particularly its combination of a furan ring and a pyrazolopyridazine core, position it as a versatile scaffold for drug discovery efforts aimed at addressing diverse diseases. As research continues to uncover new biological activities and synthetic strategies, 178624 -94 -7 is poised to play an increasingly significant role in shaping the future landscape of medicinal chemistry.